Cas no 1862905-47-2 (1-Butyl-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-Butyl-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 1862905-47-2
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5696147
• PubChem ID: 130677315
• Update Time: 2023-10-14

1-Butyl-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1862905-47-2
• EN300-1460970
• 1-Butyl-3-methyl-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-butyl-3-methyl-

• Inchi： 1S/C9H13N3/c1-3-4-5-12-7-9(6-10)8(2)11-12/h7H,3-5H2,1-2H3
• InChI Key： MGYTYEWJLRMROZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C)=N1)CCCC

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 282.5±20.0 °C(Predicted)
• pka: -0.92±0.10(Predicted)